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SECURE Trial: Efficacy and Safety Results

The phase 3 SECURE trial was a global, double-blind, randomized study that established isavuconazole as a
primary treatment for invasive mould disease. The table below summarizes the key efficacy and safety

outcomes [1].

Outcome Measure Isavuconazole (n=258) Voriconazole (n=258) Statistical Significance

| All-cause mortality (Day 42) | 19% (48 patients) | 20% (52 patients) | Adjusted difference: -1.0% (95% CI:
-7.8 to 5.7) Non-inferiority confirmed [1] | | Overall Response (EOT) | No significant difference | No
significant difference | RR: 1.02 (95% CI: 0.83 to 1.25, p=0.86) [2] | | Drug-Related Adverse Events (AEs)
| 42% (109 patients) | 60% (155 patients) | p < 0.001 [1] | | Discontinuation due to Drug-Related AEs |
Lower incidence | Higher incidence | RR: 0.56 (95% CI: 0.39 to 0.82, p=0.003) [2] | | Hepatobiliary
Disorders | 9% (23 patients) | 16% (42 patients) | p = 0.016 [1] | | Eye Disorders | 15% (39 patients) | 27%
(69 patients) | p = 0.002 [1] | | Skin/Subcutaneous Tissue Disorders | 33% (86 patients) | 42% (110 patients)
|p=0.037 [1] |

SECURE Trial Experimental Protocol
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A clear understanding of the trial's methodology is crucial for interpreting its results.

¢ Trial Design: A phase 3, double-blind, randomized, non-inferiority trial (ClinicalTrials.gov
NCT00412893) [1].

e Patient Population: 527 adult patients with suspected invasive mould disease caused by Aspergillus
or other filamentous fungi. The primary analysis was performed on the Intention-to-Treat (ITT)
population, defined as all patients who received at least one dose of the study drug [1].

¢ Intervention Groups: Patients were randomized 1:1 to receive [1]:

o Isavuconazole arm: Isavuconazonium sulfate 372 mg (equivalent to 200 mg isavuconazole)
intravenously three times a day on days 1 and 2, then once daily intravenously or orally.

o Voriconazole arm: Voriconazole 6 mg/kg intravenously twice daily on day 1, 4 mg/kg twice
daily on day 2, then 4 mg/kg twice daily intravenously or 200 mg twice daily orally.

¢ Primary Endpoint: All-cause mortality from the first dose of the study drug to day 42 [1].

o Statistical Analysis: Non-inferiority of isavuconazole to voriconazole was tested using a pre-
specified margin of 10% for the risk difference [1].

The following diagram illustrates the patient flow and primary outcome analysis in the SECURE trial:
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Supporting Pharmacological and Real-World Evidence

Data beyond the SECURE trial further characterize isavuconazole's profile.

¢ Improved Safety in Real-World Studies: A 2023 multicenter retrospective study confirmed that
isavuconazole had a significantly better safety profile than both voriconazole and amphotericin B,
with fewer adverse events leading to discontinuation [3].

e Favorable Pharmacokinetics: A population PK analysis from Phase 1 and 3 trials showed that
isavuconazole provides predictable drug exposure. The probability of target attainment was >90% for
isolates with MICs <1 mg/L, supporting the breakpoints for Aspergillus fumigatus [4].

e Dosing in Renal Impairment: A Phase | trial demonstrated that no dose adjustment is required for
patients with any degree of renal impairment, including those with end-stage renal disease on
hemodialysis. This is a key differentiator from intravenous voriconazole, which uses cyclodextrin as a
solubilizing agent that can accumulate in patients with renal dysfunction [5].

e FDA-Recognized Breakpoints: In 2025, the FDA recognized CLSI breakpoints for isavuconazole
against A. fumigatus, defining isolates with an MIC <1 mg/L as Susceptible [6].

Conclusion for Professionals

The SECURE trial provides robust evidence that isavuconazole is a valuable first-line treatment for invasive
mould disease. Its non-inferior efficacy, combined with a superior safety and tolerability profile, offers a
compelling alternative to voriconazole. Subsequent studies have strengthened these findings, highlighting

benefits in specific clinical scenarios, such as treating patients with renal impairment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (SDtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/27381396/
https://link.springer.com/article/10.1007/s00228-017-2213-7
https://www.fda.gov/drugs/development-resources/fda-rationale-recognition-decision-isavuconazonium-sulfate
https://www.smolecule.com/products/b530858#isavuconazonium-sulfate-secure-trial-results-analysis
https://www.smolecule.com/products/b530858#isavuconazonium-sulfate-secure-trial-results-analysis
https://www.smolecule.com/products/b530858#isavuconazonium-sulfate-secure-trial-results-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s530858?utm_src=pdf-bulk
https://www.smolecule.com/products/s530858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

